Cas no 921884-33-5 (2-(piperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline)

• Product Name: 2-(piperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline
• CAS No: 921884-33-5
• MF: C₂₂H₂₁F₃N₂O
• MW: 386.410156011581
• CID: 6388021
• PubChem ID: 16812559
• Update Time: 2025-05-21

2-(piperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline
• 2-piperidin-1-yl-8-[[4-(trifluoromethyl)phenyl]methoxy]quinoline
• 921884-33-5
• F2255-0066
• AKOS024631675
• 2-(piperidin-1-yl)-8-{[4-(trifluoromethyl)phenyl]methoxy}quinoline
• 2-(piperidin-1-yl)-8-((4-(trifluoromethyl)benzyl)oxy)quinoline

• Inchi： 1S/C22H21F3N2O/c23-22(24,25)18-10-7-16(8-11-18)15-28-19-6-4-5-17-9-12-20(26-21(17)19)27-13-2-1-3-14-27/h4-12H,1-3,13-15H2
• InChI Key： CQNJEJRLJJEWJR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)COC1=CC=CC2C=CC(=NC=21)N1CCCCC1)(F)F

Computed Properties

• Exact Mass: 386.16059778g/mol
• Monoisotopic Mass: 386.16059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-(piperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline

Comprehensive Overview of 2-(piperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline (CAS No. 921884-33-5)

The compound 2-(piperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline (CAS No. 921884-33-5) is a quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a quinoline core with a piperidine substituent and a trifluoromethylphenylmethoxy group, making it a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug design. The presence of the trifluoromethyl group in 2-(piperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline aligns with this trend, as it may improve bioavailability and target binding affinity. This compound is often explored in the context of kinase inhibition and GPCR modulation, two hot topics in modern medicinal chemistry.

From a synthetic perspective, the preparation of CAS No. 921884-33-5 involves multi-step organic transformations, including nucleophilic substitution and etherification reactions. The piperidine moiety is typically introduced via a Buchwald-Hartwig coupling or similar methods, while the trifluoromethylphenylmethoxy group is appended through a Williamson ether synthesis. These methodologies are well-documented in peer-reviewed literature, making this compound accessible to researchers with expertise in heterocyclic chemistry.

The pharmacological potential of 2-(piperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline is a subject of ongoing investigation. Preliminary studies suggest it may interact with central nervous system (CNS) targets, such as serotonin or dopamine receptors, which are frequently searched topics in neuroscience and psychopharmacology. Additionally, its quinoline backbone is structurally similar to known antimalarial and anticancer agents, sparking interest in repurposing this scaffold for new indications.

Beyond biomedical applications, CAS No. 921884-33-5 is also relevant in material science. The trifluoromethyl group’s electron-withdrawing properties can influence the optical and electronic characteristics of quinoline-based materials, making them candidates for organic light-emitting diodes (OLEDs) or sensors. This dual utility underscores the compound’s interdisciplinary appeal.

For researchers sourcing 2-(piperidin-1-yl)-8-{4-(trifluoromethyl)phenylmethoxy}quinoline, quality control is paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are essential to verify purity and structure. Suppliers often highlight these specifications to meet the stringent requirements of pharmaceutical R&D and academic labs.

In summary, CAS No. 921884-33-5 represents a compelling case study in the convergence of medicinal chemistry, materials science, and synthetic methodology. Its multi-functional design and alignment with current research trends ensure its continued relevance in scientific discourse. As interest in fluorinated compounds and heterocyclic scaffolds grows, this compound is poised to remain a focal point for innovation.